molecular formula C11H14O2 B13285227 2-(3-Methylphenyl)butanoic acid

2-(3-Methylphenyl)butanoic acid

Cat. No.: B13285227
M. Wt: 178.23 g/mol
InChI Key: ATNUAHKUMWVKCY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3-Methylphenyl)butanoic acid (IUPAC name: 2-(3-methylphenyl)butanoic acid) is a carboxylic acid derivative featuring a butanoic acid backbone substituted with a 3-methylphenyl group at the second carbon. Its molecular formula is C₁₁H₁₄O₂, with a molecular weight of 178.23 g/mol . The 3-methylphenyl group contributes to its lipophilicity, influencing its solubility and interaction with biological targets.

Properties

Molecular Formula

C11H14O2

Molecular Weight

178.23 g/mol

IUPAC Name

2-(3-methylphenyl)butanoic acid

InChI

InChI=1S/C11H14O2/c1-3-10(11(12)13)9-6-4-5-8(2)7-9/h4-7,10H,3H2,1-2H3,(H,12,13)

InChI Key

ATNUAHKUMWVKCY-UHFFFAOYSA-N

Canonical SMILES

CCC(C1=CC=CC(=C1)C)C(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Methylphenyl)butanoic acid can be achieved through several methods. One common approach involves the Friedel-Crafts acylation of 3-methylbenzene (m-xylene) with butanoyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction proceeds as follows:

3-Methylbenzene+Butanoyl chlorideAlCl32-(3-Methylphenyl)butanoic acid\text{3-Methylbenzene} + \text{Butanoyl chloride} \xrightarrow{\text{AlCl}_3} \text{2-(3-Methylphenyl)butanoic acid} 3-Methylbenzene+Butanoyl chlorideAlCl3​​2-(3-Methylphenyl)butanoic acid

Industrial Production Methods

Industrial production of 2-(3-Methylphenyl)butanoic acid typically involves large-scale Friedel-Crafts acylation reactions. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and advanced purification techniques such as distillation and crystallization are common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

2-(3-Methylphenyl)butanoic acid undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

    Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

    Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

    Substitution: Electrophilic substitution reactions typically require reagents like nitric acid (HNO3) for nitration, sulfuric acid (H2SO4) for sulfonation, and halogens (Cl2, Br2) for halogenation.

Major Products Formed

    Oxidation: Formation of 2-(3-Methylphenyl)butanone or 2-(3-Methylphenyl)butanoic acid.

    Reduction: Formation of 2-(3-Methylphenyl)butanol.

    Substitution: Formation of various substituted derivatives on the aromatic ring.

Scientific Research Applications

2-(3-Methylphenyl)butanoic acid has several scientific research applications:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

    Biology: Studied for its potential biological activities and interactions with enzymes and receptors.

    Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

    Industry: Utilized in the production of specialty chemicals and as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(3-Methylphenyl)butanoic acid involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, influencing biochemical pathways. For example, it may inhibit cyclooxygenase (COX) enzymes, leading to reduced production of pro-inflammatory prostaglandins.

Comparison with Similar Compounds

Table 1: Structural Comparison of 2-(3-Methylphenyl)butanoic Acid and Analogs

Compound Name Molecular Formula Substituent Position (Phenyl) Chain Position Key Functional Groups
2-(3-Methylphenyl)butanoic acid C₁₁H₁₄O₂ 3-methyl C2 Carboxylic acid
4-(3-Methylphenyl)butanoic acid C₁₁H₁₄O₂ 3-methyl C4 Carboxylic acid
2-(3-Fluorophenyl)-3-methylbutanoic acid C₁₁H₁₃FO₂ 3-fluoro C2, C3-methyl Carboxylic acid, fluorine
2-(4-Fluoro-2-methylphenyl)-3-methylbutanoic acid C₁₂H₁₅FO₂ 4-fluoro, 2-methyl C2, C3-methyl Carboxylic acid, fluorine
3-Methyl-3-(4-methylphenyl)butanoic acid C₁₂H₁₆O₂ 4-methyl C3-methyl Carboxylic acid

Physicochemical Properties

  • Lipophilicity: Fluorinated analogs (e.g., 2-(3-fluorophenyl)-3-methylbutanoic acid) exhibit higher logP values due to fluorine's electronegativity, enhancing membrane permeability .
  • Acidity: The carboxylic acid group (pKa ~4.8) is influenced by substituents.

Biological Activity

2-(3-Methylphenyl)butanoic acid, also known as a derivative of butanoic acid, is a compound that has garnered attention in various fields of biological research due to its potential therapeutic properties. This article explores its biological activity, including its mechanisms of action, pharmacological effects, and relevant case studies.

PropertyValue
Molecular FormulaC₁₁H₁₄O₂
Molecular Weight178.23 g/mol
IUPAC Name2-(3-methylphenyl)butanoic acid
InChI KeyATNUAHKUMWVKCY-UHFFFAOYSA-N
Canonical SMILESCCC(C1=CC=CC(=C1)C)C(=O)O

The biological activity of 2-(3-Methylphenyl)butanoic acid is primarily attributed to its interactions with specific enzymes and receptors in the body. Notably, it has been studied for its potential as an anti-inflammatory and analgesic agent. The compound may exert its effects by inhibiting cyclooxygenase (COX) enzymes, which play a crucial role in the synthesis of pro-inflammatory prostaglandins.

Pharmacological Effects

Research has demonstrated several pharmacological effects associated with 2-(3-Methylphenyl)butanoic acid:

  • Anti-Inflammatory Activity : The compound has shown promise in reducing inflammation through COX inhibition, similar to other non-steroidal anti-inflammatory drugs (NSAIDs).
  • Antioxidant Properties : Studies have indicated that derivatives of this compound exhibit significant free radical scavenging capabilities, suggesting potential use in oxidative stress-related conditions .
  • Urease Inhibition : It has been noted for its urease inhibitory properties, which could be beneficial in treating conditions associated with Helicobacter pylori infections, potentially preventing gastric ulcers and related complications .

Case Studies and Research Findings

  • Antioxidant Evaluation : A study assessed the antioxidant potential of various derivatives of 2-(3-Methylphenyl)butanoic acid using the DPPH assay. The results indicated that certain analogs displayed significantly higher antioxidant activity compared to the parent compound .
  • Urease Inhibition Study : Another research focused on the urease inhibitory activity of synthesized derivatives. The findings revealed that some compounds exhibited IC50 values significantly lower than standard inhibitors like thiourea, indicating their potential as effective urease inhibitors .
  • Species-Specific Metabolism : Research on related compounds highlighted differences in biotransformation across species, which can affect the efficacy and safety profiles of drugs derived from this class . Understanding these differences is crucial for developing therapeutics based on 2-(3-Methylphenyl)butanoic acid.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.